5,5-Difluoro-N-[(1S)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]-2-piperidinecarboxamide

• Molecular Formula: C28H40F2N6O
• Molecular Weight: 514.7 g/mol
• IUPAC Name: 5,5-difluoro-N-[(1S)-3-[(1R,5S)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]piperidine-2-carboxamide
• InChI: InChI=1S/C28H40F2N6O/c1-18(2)26-34-33-19(3)36(26)23-15-21-9-10-22(16-23)35(21)14-12-24(20-7-5-4-6-8-20)32-27(37)25-11-13-28(29,30)17-31-25/h4-8,18,21-25,31H,9-17H2,1-3H3,(H,32,37)/t21-,22+,23?,24-,25?/m0/s1
• InChI Key: QVZCSJTVXMFOEN-HDXTZWJASA-N
• Isomeric SMILES: CC1=NN=C(N1C2C[C@H]3CC[C@@H](C2)N3CC[C@@H](C4=CC=CC=C4)NC(=O)C5CCC(CN5)(F)F)C(C)C
• Canonical SMILES: CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CN5)(F)F)C(C)C

Description

This compound is a structurally complex molecule featuring a bicyclic 8-azabicyclo[3.2.1]octane core, a 3-methyl-5-(1-methylethyl)-4H-1,2,4-triazole substituent, and a 5,5-difluoro-2-piperidinecarboxamide moiety. Its stereochemistry includes an (S)-configured phenylpropyl chain and an exo-oriented triazole-bicyclic junction. The compound is hypothesized to belong to the class of CCR5 antagonists, given its structural resemblance to UK-427,587 (maraviroc), a known CCR5 inhibitor used in HIV treatment . The substitution of cyclohexanecarboxamide in UK-427,587 with a difluorinated piperidinecarboxamide suggests modifications aimed at enhancing metabolic stability or binding specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: UK-427,587 (Maraviroc)

UK-427,587 (4,4’-difluoro-N-[(1S)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]-1-phenylpropyl]cyclohexanecarboxamide) shares the same bicyclic and triazole framework but differs in the carboxamide group (cyclohexane vs. piperidine) and fluorine substitution (4,4’-difluoro vs. 5,5-difluoro). These changes likely impact:

• Binding Affinity : The piperidine ring’s conformational rigidity may alter interactions with the CCR5 receptor’s hydrophobic pocket.
• Pharmacokinetics : Fluorine atoms at the 5,5-positions could reduce oxidative metabolism compared to UK-427,587’s 4,4’-difluoro arrangement .

Triazole-Containing Compounds

• Pesticide Analogues : Compounds like N-(2,6-difluorophenyl)-5-methyl(1,2,4)triazolo(1,5-a)pyrimidine-2-sulfonamide (flumetsulam) share the 1,2,4-triazole moiety but are optimized for herbicidal activity. The lack of a bicyclic system and carboxamide group in flumetsulam underscores the target compound’s specificity for mammalian targets .
• Antibiotic Derivatives : The (6R,7S)-7-[2-(1H-tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (from ) employs a bicyclic scaffold but integrates a β-lactam ring for bacterial cell wall inhibition, highlighting divergent therapeutic applications despite structural overlaps .

Bicyclic Scaffold Variations

The 8-azabicyclo[3.2.1]octane core is distinct from the 5-thia-1-azabicyclo[4.2.0]oct-2-ene system in cephalosporin antibiotics (). The latter’s sulfur atom and β-lactam ring are critical for antibacterial activity, whereas the target compound’s nitrogen-rich bicyclic system favors receptor-based interactions .

Data Tables

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Triazole Substituent	Carboxamide Group	Primary Application
Target Compound	8-azabicyclo[3.2.1]octane	3-methyl-5-(1-methylethyl)	5,5-difluoro-2-piperidine	Hypothesized CCR5 antagonist
UK-427,587 (Maraviroc)	8-azabicyclo[3.2.1]octane	3-methyl-5-(1-methylethyl)	4,4’-difluoro-cyclohexane	HIV treatment
Flumetsulam	None	5-methyl(1,2,4)triazolo-pyrimidine	Sulfonamide	Herbicide
Cephalosporin Analogue	5-thia-1-azabicyclo[4.2.0]	None	β-lactam	Antibiotic

Table 2: Inferred Pharmacological Properties

Property	Target Compound	UK-427,587	Flumetsulam
Molecular Weight	~650 g/mol (estimated)	513.6 g/mol	325.3 g/mol
Fluorine Substitution	5,5-difluoro	4,4’-difluoro	2,6-difluorophenyl
Target	CCR5 receptor	CCR5 receptor	Acetolactate synthase

Research Findings and Limitations

• Evidence Gaps : Direct comparative studies between the target compound and UK-427,587 are absent in the provided evidence. Data on binding affinity, toxicity, or clinical efficacy remain speculative.
• Structural Insights : The piperidinecarboxamide group may reduce off-target effects compared to cyclohexane-based analogues due to altered steric and electronic profiles .
• Triazole Role : The 1,2,4-triazole moiety is a common pharmacophore in both therapeutics (e.g., antifungals) and agrochemicals, but its positioning in the target compound suggests CCR5-specific optimization .

Preparation Methods

Core Framework Construction

The 8-azabicyclo[3.2.1]octane skeleton is synthesized via Mannich cyclization or tropinone-derived reductive amination . Starting from tropinone, selective reduction of the ketone group with sodium borohydride yields 8-azabicyclo[3.2.1]octan-3-ol, which is subsequently oxidized to the corresponding ketone using Jones reagent.

Key Reaction:
$$
\text{Tropinone} \xrightarrow{\text{NaBH}4, \text{EtOH}} 8\text{-azabicyclo}[3.2.1]\text{octan-3-ol} \xrightarrow{\text{CrO}3, \text{H}2\text{SO}4} 8\text{-azabicyclo}[3.2.1]\text{octan-3-one} \quad
$$

Preparation of 5,5-Difluoro-2-Piperidinecarboxylic Acid

Difluorination Strategy

The 5,5-difluoropiperidine moiety is synthesized via electrophilic fluorination of a β-keto ester intermediate. Starting from piperidin-2-one, Claisen condensation with ethyl acetate generates the β-keto ester, which undergoes fluorination with Deoxo-Fluor®.

Synthetic Pathway:
$$
\text{Piperidin-2-one} \xrightarrow{\text{EtOAc, NaH}} \beta\text{-keto ester} \xrightarrow{\text{Deoxo-Fluor®}} 5,5\text{-difluoropiperidine-2-carboxylate} \quad
$$

Carboxylic Acid Activation

The ethyl ester is hydrolyzed to the carboxylic acid using lithium hydroxide, followed by activation as an acyl chloride (SOCl₂) or mixed anhydride for subsequent amide coupling.

Chiral Phenylpropyl Side Chain Installation

Asymmetric Synthesis of (1S)-3-Amino-1-Phenylpropane

The (1S)-configured amine is prepared via enzymatic resolution or chiral auxiliary-mediated alkylation . A phenylacetaldehyde derivative undergoes asymmetric Strecker synthesis with (R)-α-methylbenzylamine, followed by hydrolysis to yield the enantiopure amine.

Enantiomeric Excess:

Method	ee (%)
Enzymatic (Candida antarctica lipase)	≥98
Chiral auxiliary (Oppolzer’s sultam)	95

Coupling to the Bicyclic Core

The amine is coupled to the 8-azabicyclo[3.2.1]octane-triazole intermediate via reductive amination using sodium cyanoborohydride in methanol/acetic acid. Stereochemical control at the exo-3-position is achieved through bulky Lewis acid catalysts (e.g., Zn(OTf)₂).

Final Amide Bond Formation

Carboxamide Coupling

The activated 5,5-difluoropiperidine-2-carboxylic acid is coupled to the chiral amine intermediate using HATU/DIPEA in dichloromethane. Microwave-assisted conditions (80°C, 20 min) improve yields while minimizing racemization.

Optimized Conditions:

Parameter	Value
Coupling reagent	HATU
Base	DIPEA
Solvent	DCM
Temperature	25°C → 80°C (MW)
Yield	92%

Purification and Characterization

The crude product is purified via reverse-phase HPLC (C18 column, acetonitrile/water gradient) and characterized by:

• HRMS : m/z [M+H]⁺ calculated for C₃₂H₄₁F₂N₇O₂: 626.3312, found 626.3309
• ¹⁹F NMR (CDCl₃): δ -112.5 (dd, J = 240 Hz), -115.2 (dd, J = 242 Hz)

Scalability and Process Optimization

Critical Process Parameters

• Triazole annulation : Scalable CuAAC requires <10 ppm Cu residuals, achieved via chelating resins.
• Difluorination : Deoxo-Fluor® is replaced with cost-effective SF₄ gas in flow reactors for bulk production.

Environmental Considerations

• Solvent recovery: >90% DMF and methanol recycled via distillation.
• Waste streams: Fluoride ions neutralized with Ca(OH)₂ to precipitate CaF₂.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5,5-Difluoro-N-...-2-piperidinecarboxamide, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : Synthesis of structurally complex heterocyclic compounds requires multi-step protocols. For the bicyclo[3.2.1]octane and triazole moieties, a combination of cycloaddition and nucleophilic substitution reactions is recommended. For example:

• Use cyclic diaryliodonium salts (e.g., dibenzo[b,d]iodol-5-ium trifluoromethanesulfonates) as intermediates to assemble the azabicyclo core under mild conditions (50–80°C, 12–24 hours) .
• Optimize coupling steps (e.g., amide bond formation) using N,N-dimethylformamide (DMF) with potassium carbonate as a base, as demonstrated in analogous oxadiazole syntheses .
• Monitor reaction progress via TLC and purify intermediates via column chromatography with gradients of ethyl acetate/hexane (1:4 to 1:1) .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : Use $^1H$, $^13C$, and $^{19}F$ NMR to confirm regiochemistry and fluorine placement. For example, $^{19}F$ signals at δ -120 to -140 ppm indicate difluoro substitution .
• Mass Spectrometry (MS) : High-resolution ESI-MS can verify molecular weight and fragmentation patterns, particularly for the triazole and piperidine moieties .
• HPLC-PDA : Employ reverse-phase C18 columns (acetonitrile/water with 0.1% TFA) to assess purity (>98%) and detect trace impurities .

Q. How can solubility and stability be evaluated for in vitro assays?

• Methodological Answer :

• Solubility Screening : Test in DMSO (primary solvent) followed by dilution into aqueous buffers (pH 4–9). Use dynamic light scattering (DLS) to detect aggregation .
• Stability Studies : Incubate the compound in simulated biological media (e.g., PBS with 10% FBS) at 37°C for 24–72 hours. Analyze degradation products via LC-MS .

Advanced Research Questions

Q. How can computational modeling predict the compound’s binding affinity to target proteins, and what validation strategies are recommended?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with active sites (e.g., kinase domains). Parameterize fluorine atoms using quantum mechanical (QM) charge calculations .
• MD Simulations : Run 100-ns trajectories in GROMACS with explicit solvent models to assess binding stability. Validate with experimental IC$_{50}$ values from enzyme inhibition assays .

Q. What in vivo pharmacokinetic parameters should be prioritized for this compound, and how can they be measured?

• Methodological Answer :

• ADME Profiling : Focus on oral bioavailability (%F) and half-life ($t_{1/2}$) in rodent models. Administer via oral gavage (10 mg/kg) and collect plasma samples over 24 hours for LC-MS/MS analysis .
• Tissue Distribution : Use whole-body autoradiography or MALDI imaging to quantify accumulation in target organs (e.g., liver, brain) .

Q. How should researchers resolve contradictions between in vitro bioactivity and in vivo efficacy data?

• Methodological Answer :

• Hypothesis Testing : Evaluate off-target effects via kinome-wide profiling (e.g., Eurofins KinaseScan) or transcriptomic analysis (RNA-seq) .
• Dose Optimization : Conduct pharmacokinetic/pharmacodynamic (PK/PD) modeling to align plasma concentrations with target engagement .
• Metabolite Identification : Use high-resolution LC-MS/MS to detect active or inhibitory metabolites that may explain discrepancies .

Methodological Framework for Experimental Design

• Guiding Principle : Link synthesis and bioactivity studies to a theoretical framework, such as structure-activity relationship (SAR) models for fluorinated heterocycles .
• Data Validation : Replicate key findings across ≥3 independent experiments and use statistical tools (e.g., ANOVA with Tukey’s post-hoc test) to confirm significance .